![molecular formula C16H24ClNO B2985888 2-chloro-N-(3,5-di-tert-butylphenyl)acetamide CAS No. 287198-03-2](/img/structure/B2985888.png)
2-chloro-N-(3,5-di-tert-butylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-chloro-N-(3,5-di-tert-butylphenyl)acetamide” is a chemical compound with the CAS Number: 287198-03-2 . It has a molecular weight of 281.83 and its IUPAC name is 2-chloro-N-(3,5-ditert-butylphenyl)acetamide . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C16H24ClNO/c1-15(2,3)11-7-12(16(4,5)6)9-13(8-11)18-14(19)10-17/h7-9H,10H2,1-6H3,(H,18,19) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
Coleman et al. (2000) conducted a study on the metabolism of chloroacetamide herbicides, including acetochlor, alachlor, butachlor, and metolachlor, in human and rat liver microsomes. The study found that these herbicides are metabolized to produce 2-chloro-N-(2,6-diethylphenyl)acetamide (CDEPA) and 2-chloro-N-(2-methyl-6-ethylphenyl)acetamide (CMEPA), which are key intermediates in the pathway leading to a DNA-reactive dialkylbenzoquinone imine, suggesting a complex metabolic activation pathway involved in carcinogenicity. This research highlights the metabolic pathways and potential risks associated with chloroacetamide herbicides, which could be relevant for understanding the metabolism and safety of related compounds like "2-chloro-N-(3,5-di-tert-butylphenyl)acetamide" (Coleman, Linderman, Hodgson, & Rose, 2000).
Chemoselective Acetylation of 2-Aminophenol
Magadum and Yadav (2018) explored the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase, highlighting the process optimization, mechanism, and kinetics of the reaction. This study provides insights into the chemoselective acetylation reactions, which could be relevant for synthesizing or modifying compounds related to "this compound" for specific scientific applications (Magadum & Yadav, 2018).
In Vitro Metabolism of Alachlor by Human Liver Microsomes
Coleman et al. (1999) studied the in vitro metabolism of alachlor, another chloroacetamide herbicide, by human liver microsomes and identified cytochrome P450 isoforms responsible for its metabolism. This research contributes to understanding the metabolic processes of chloroacetamide herbicides in humans, which could be indirectly related to the metabolism of "this compound" and its potential applications in scientific research (Coleman, Liu, Linderman, Hodgson, & Rose, 1999).
Properties
IUPAC Name |
2-chloro-N-(3,5-ditert-butylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24ClNO/c1-15(2,3)11-7-12(16(4,5)6)9-13(8-11)18-14(19)10-17/h7-9H,10H2,1-6H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNZGCCXVITZXHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1)NC(=O)CCl)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.